N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)cyclopropanesulfonamide
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Description
N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)cyclopropanesulfonamide is a useful research compound. Its molecular formula is C11H20N6O2S and its molecular weight is 300.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Polymer Research
A study by Matsukawa et al. (1980) focused on the synthesis of bi-functional melamine derivatives and the analysis of their polycondensates. They prepared derivatives by displacing chlorine atoms of cyanuric chloride with methylamino groups and explored their polycondensation reactions. This research demonstrates the compound's utility in synthesizing novel materials with potential applications in polymer science (Matsukawa, Teshirogi, Sakamoto, & Tonami, 1980).
Antibacterial and Biofilm Inhibition
Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, showing potent antibacterial efficacy and biofilm inhibition activities. Their findings highlight the compound's potential in developing new antibacterial agents and strategies for biofilm-related issues (Mekky & Sanad, 2020).
Polymerization Processes
Vygodskii et al. (2008) investigated the cyclopolymerization of polar, ionic N,N-dipropargylamines and ammonium salts, using various catalysts to study the formation of polymers with different ring structures. This research contributes to the understanding of polymer chemistry and the development of new polymeric materials (Vygodskii, Shaplov, Lozinskaya, Vlasov, Malyshkina, Gavrilova, Kumar, & Buchmeiser, 2008).
Material Science and Coatings
Hu et al. (2016) synthesized novel sulfonated thin-film composite nanofiltration membranes with improved water flux for the treatment of dye solutions. Their work demonstrates the compound's application in enhancing water treatment technologies through advanced membrane materials (Hu, Zhu, Wang, & Cao, 2016).
Corrosion Inhibition
Hu, Meng, Ma, Zhu, Jun, Chao, and Cao (2016) explored benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic environments. The study provides insights into the compound's effectiveness in protecting industrial materials from corrosion, highlighting its potential in material preservation and maintenance (Hu et al., 2016).
Properties
IUPAC Name |
N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N6O2S/c1-16(2)10-13-9(14-11(15-10)17(3)4)7-12-20(18,19)8-5-6-8/h8,12H,5-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKSBWHPKOXSTRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC(=N1)CNS(=O)(=O)C2CC2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.